Cas no 2171958-74-8 (4-(azepan-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(azepan-2-yl)pyrrolidin-3-ol
• CAS No: 2171958-74-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6615389
• PubChem ID: 165873039
• Update Time: 2025-10-19

4-(azepan-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-2-yl)pyrrolidin-3-ol
• 2171958-74-8
• EN300-1637662

• Inchi： 1S/C10H20N2O/c13-10-7-11-6-8(10)9-4-2-1-3-5-12-9/h8-13H,1-7H2
• InChI Key： PGDDMIPANZQVHV-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1CCCCCN1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.3Ų

Additional information on 4-(azepan-2-yl)pyrrolidin-3-ol

Introduction to 4-(azepan-2-yl)pyrrolidin-3-ol (CAS No. 2171958-74-8)

4-(azepan-2-yl)pyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2171958-74-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The compound consists of a fused azepane ring linked to a pyrrolidine moiety, with a hydroxyl group at the 3-position of the pyrrolidine ring. Such structural motifs are often explored for their ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The azepan-2-yl substituent in the molecule contributes to its lipophilicity and stability, making it a promising scaffold for further derivatization. This feature is particularly relevant in the design of small-molecule drugs, where optimal pharmacokinetic properties are essential for clinical efficacy. The presence of the hydroxyl group at the 3-position of the pyrrolidine ring introduces a polar moiety, which can influence both solubility and binding affinity to biological targets. These structural characteristics make 4-(azepan-2-yl)pyrrolidin-3-ol a versatile intermediate for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in exploring bicyclic amine derivatives for their potential in treating neurological and psychiatric disorders. The azepane ring, in particular, has been studied for its ability to cross the blood-brain barrier (BBB), a critical factor for CNS drug development. The combination of azepane and pyrrolidine in 4-(azepan-2-yl)pyrrolidin-3-ol creates a scaffold that may offer improved pharmacological properties compared to linear or monocyclic analogs. This has led to several research efforts aimed at identifying derivatives with enhanced binding affinity and reduced side effects.

One of the most compelling aspects of 4-(azepan-2-yl)pyrrolidin-3-ol is its potential as a precursor for developing drugs targeting G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. Modulating GPCR activity has been a major focus in drug discovery due to the wide range of diseases associated with GPCR dysfunction. The unique structural features of 4-(azepan-2-yl)pyrrolidin-3-ol, particularly its rigid bicyclic core and polar hydroxyl group, make it an attractive candidate for designing selective GPCR ligands.

Recent studies have highlighted the importance of hydroxyl-containing heterocycles in medicinal chemistry. Compounds with hydroxyl groups at strategic positions on heterocyclic rings often exhibit improved bioavailability and metabolic stability. The hydroxyl group in 4-(azepan-2-yl)pyrrolidin-3-ol can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, this functional group can be further modified through chemical transformations to introduce additional pharmacophores or improve solubility profiles.

The synthesis of 4-(azepan-2-yl)pyrrolidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as transition metal-catalyzed reactions have also been employed to streamline the synthesis and improve efficiency. Given its structural complexity, the synthesis of this compound represents a significant achievement in synthetic organic chemistry.

In terms of applications, 4-(azepan-2-yl)pyrrolidin-3-ol has shown promise as an intermediate in the development of novel therapeutics. Researchers have explored its potential use in treating conditions such as depression, anxiety disorders, and chronic pain syndromes. The compound's ability to modulate neurotransmitter systems makes it a valuable candidate for further investigation. Preclinical studies have begun to elucidate its pharmacological profile, providing insights into its potential therapeutic applications.

The chemical properties of 4-(azepan-2-ylyl)pyrrolidinerefrigerantool, including its solubility, stability, and reactivity, have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided valuable information about its molecular structure and electronic properties. Understanding these properties is crucial for optimizing its use in pharmaceutical applications and ensuring consistent quality control during production.

Future research directions for 4-(azepan-ylyl)-ytl-pyrrolidinerefrigerantool include exploring its role as a scaffold for drug design and investigating its interactions with biological targets at a molecular level. Advances in computational chemistry and molecular modeling techniques will likely play a significant role in these endeavors by predicting binding affinities and identifying potential lead compounds. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound.

The impact of 4-(azepan-ylyl)-ytl-pyrrolidinerefrigerantool on pharmaceutical research is expected to grow as more scientists recognize its potential utility. Its unique structural features make it an attractive candidate for developing innovative therapeutics targeting various diseases. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.